Cas no 1784656-96-7 (N-[(3,4-difluoro-2-methoxyphenyl)methyl]hydroxylamine)

• Product Name: N-[(3,4-difluoro-2-methoxyphenyl)methyl]hydroxylamine
• CAS No: 1784656-96-7
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 6506203
• PubChem ID: 84770935
• Update Time: 2025-05-25

N-[(3,4-difluoro-2-methoxyphenyl)methyl]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1784656-96-7
• N-[(3,4-difluoro-2-methoxyphenyl)methyl]hydroxylamine
• EN300-1827290

• Inchi： 1S/C8H9F2NO2/c1-13-8-5(4-11-12)2-3-6(9)7(8)10/h2-3,11-12H,4H2,1H3
• InChI Key： YSZOGSXJJBPGNV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)CNO)F

Computed Properties

• Exact Mass: 189.06013485g/mol
• Monoisotopic Mass: 189.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.5Ų

Additional information on N-[(3,4-difluoro-2-methoxyphenyl)methyl]hydroxylamine

Comprehensive Overview of N-[(3,4-difluoro-2-methoxyphenyl)methyl]hydroxylamine (CAS No. 1784656-96-7)

In the realm of organic chemistry and pharmaceutical research, N-[(3,4-difluoro-2-methoxyphenyl)methyl]hydroxylamine (CAS No. 1784656-96-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its difluorinated methoxyphenyl backbone and hydroxylamine functional group, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its CAS number 1784656-96-7 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial settings.

The molecular structure of N-[(3,4-difluoro-2-methoxyphenyl)methyl]hydroxylamine features a 3,4-difluoro-2-methoxyphenyl moiety, which is known for its electron-withdrawing effects, enhancing the reactivity of adjacent functional groups. The incorporation of a hydroxylamine group (-NHOH) introduces versatile reactivity, making this compound a valuable intermediate in the synthesis of heterocyclic compounds, pharmaceutical agents, and agrochemicals. Researchers are particularly intrigued by its potential role in medicinal chemistry, where it could serve as a building block for drug discovery projects targeting various diseases.

Recent trends in chemical synthesis and green chemistry have highlighted the importance of efficient and sustainable methods for producing specialized intermediates like N-[(3,4-difluoro-2-methoxyphenyl)methyl]hydroxylamine. Innovations in catalytic processes and microwave-assisted synthesis are being explored to optimize its production, reducing energy consumption and waste generation. These advancements align with the growing demand for environmentally friendly chemical manufacturing practices, a topic frequently searched by professionals in the field.

The compound’s physicochemical properties, such as solubility, stability, and reactivity, are critical for its application in organic synthesis. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize and validate its purity. Such rigorous quality control is essential for ensuring reproducibility in research and industrial applications, addressing common queries about compound validation and analytical methods.

In the context of drug development, N-[(3,4-difluoro-2-methoxyphenyl)methyl]hydroxylamine is being investigated for its potential to modulate biological pathways. Its pharmacophore features make it a candidate for designing enzyme inhibitors or receptor ligands, which are pivotal in treating conditions like inflammatory diseases and metabolic disorders. These applications resonate with current searches for novel therapeutic agents and targeted drug delivery systems.

Beyond pharmaceuticals, this compound’s utility extends to material science, where its fluorinated aromatic structure could contribute to the development of advanced polymers or electronic materials. The integration of fluorine atoms often imparts desirable properties such as thermal stability and chemical resistance, topics frequently explored in high-performance material research.

As the scientific community continues to explore the potential of N-[(3,4-difluoro-2-methoxyphenyl)methyl]hydroxylamine, its CAS No. 1784656-96-7 remains a cornerstone for collaborative research. Whether in academic laboratories or industrial R&D, this compound exemplifies the intersection of structural innovation and practical application, addressing both current challenges and future opportunities in chemistry.